4-Hydroxyquinoline-3-carbonitrile
Overview
Description
4-Hydroxyquinoline-3-carbonitrile is a derivative of hydroxylated quinoline . Quinoline derivatives have been known to exhibit a wide range of biological activities, including antimicrobial and growth-inhibitory effects against intestinal bacteria .
Synthesis Analysis
The synthesis of quinoline derivatives has been a subject of numerous studies. For instance, the synthesis of 8-Hydroxyquinoline derivatives has been discussed in detail in a paper published in Molecules . Another paper published in RSC Advances also provides a comprehensive review of the synthesis of biologically and pharmaceutically active quinoline and its analogues .Molecular Structure Analysis
The molecular structure of 4-Hydroxyquinoline-3-carbonitrile is characterized by a bicyclic compound that consists of a pyridine ring fused to phenol . The InChI code for this compound is 1S/C10H6N2O/c11-5-8-7-3-1-2-4-9 (7)12-6-10 (8)13/h1-4,6,13H .Chemical Reactions Analysis
The chemical reactions involving quinoline derivatives have been studied extensively. For instance, a study published in Chemical Papers discussed the formation of a cocrystal of 8-hydroxy quinoline-5-sulfonic acid (HQS) and 5-chloro-8-hydroxyquinoline (CHQ) using a solvent-assisted co-grinding method .Scientific Research Applications
Antitumor Activity
4-Hydroxyquinoline-3-carbonitrile has been studied for its potential antitumor activity . In one study, several derivatives of 4-Hydroxyquinoline-3-carbonitrile were synthesized and their antitumor activity was investigated. Some of these compounds showed promising results in inhibiting the growth of cancer cells .
Structure-Activity Relationship Studies
This compound has been used in structure-activity relationship studies . These studies are crucial in medicinal chemistry as they help in understanding the relationship between the chemical structure of a compound and its pharmacological activity. This can guide the design of new drugs with improved efficacy and reduced side effects .
Synthesis of Derivatives
4-Hydroxyquinoline-3-carbonitrile serves as a key intermediate in the synthesis of various derivatives . These derivatives have been studied for their potential biological activities, including antitumor effects .
Cytotoxic Agents
There is a possibility of using 4-Hydroxyquinoline-3-carbonitrile as cytotoxic agents . Cytotoxic agents are substances that have a toxic effect on cells, making them useful in cancer treatment .
Mechanism of Action
Target of Action
The primary targets of 4-Hydroxyquinoline-3-carbonitrile are bacterial gyrase and topoisomerase IV enzymes . These enzymes play a crucial role in bacterial DNA replication, making them attractive targets for antimicrobial agents .
Mode of Action
4-Hydroxyquinoline-3-carbonitrile interacts with its targets by forming a ternary complex with a DNA molecule and gyrase and topoisomerase IV enzymes, thus blocking bacterial DNA supercoiling . This interaction disrupts the normal functioning of these enzymes, leading to inhibition of bacterial growth .
Biochemical Pathways
The compound affects the biochemical pathways related to bacterial DNA synthesis. By inhibiting gyrase and topoisomerase IV enzymes, it disrupts the process of DNA replication in bacteria . The downstream effects include the inhibition of bacterial growth and proliferation .
Pharmacokinetics
Quinolones, a class of compounds to which 4-hydroxyquinoline-3-carbonitrile belongs, are known for their excellent tissue penetration This suggests that 4-Hydroxyquinoline-3-carbonitrile may also exhibit good bioavailability
Result of Action
The molecular and cellular effects of 4-Hydroxyquinoline-3-carbonitrile’s action primarily involve the inhibition of bacterial growth. By disrupting DNA replication, the compound prevents bacteria from proliferating, thereby exerting its antimicrobial effects .
Future Directions
Quinoline derivatives, including 4-Hydroxyquinoline-3-carbonitrile, continue to be a subject of interest in medicinal chemistry due to their diverse biological activities. Future research directions may include the development of novel synthetic strategies, exploration of their biological activities, and the development of drugs against numerous diseases .
properties
IUPAC Name |
4-oxo-1H-quinoline-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O/c11-5-7-6-12-9-4-2-1-3-8(9)10(7)13/h1-4,6H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBNLMAXLHADNEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C(=CN2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60901569 |
Source
|
| Record name | NoName_701 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60901569 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxyquinoline-3-carbonitrile | |
CAS RN |
2305-70-6, 71083-59-5 |
Source
|
| Record name | 4-Hydroxy-3-quinolinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2305-70-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-oxo-1,4-dihydroquinoline-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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